Cas no 662151-99-7 (4H-1,3-Dioxin-4-one, 6-heptyl-2,2-dimethyl-)

• Product Name: 4H-1,3-Dioxin-4-one, 6-heptyl-2,2-dimethyl-
• CAS No: 662151-99-7
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1706332
• Update Time: 2024-08-31

4H-1,3-Dioxin-4-one, 6-heptyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxin-4-one, 6-heptyl-2,2-dimethyl-

• Inchi： 1S/C13H22O3/c1-4-5-6-7-8-9-11-10-12(14)16-13(2,3)15-11/h10H,4-9H2,1-3H3
• InChI Key： BFGCNBLVNXZUJG-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCC)=CC(=O)OC1(C)C

Computed Properties

• Exact Mass: 226.15696

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 326.2±31.0 °C(Predicted)
• PSA: 35.53